Cas no 2228391-34-0 (1-amino-3-ethoxy-2-methylbutan-2-ol)

• Product Name: 1-amino-3-ethoxy-2-methylbutan-2-ol
• CAS No: 2228391-34-0
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6448496
• PubChem ID: 165626733
• Update Time: 2025-10-28

1-amino-3-ethoxy-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-ethoxy-2-methylbutan-2-ol
• EN300-1795023
• 2228391-34-0

• Inchi： 1S/C7H17NO2/c1-4-10-6(2)7(3,9)5-8/h6,9H,4-5,8H2,1-3H3
• InChI Key： ZSRLTUDJZWURDE-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C(C)(CN)O

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-3-ethoxy-2-methylbutan-2-ol

1-Amino-3-Ethoxy-2-Methylbutan-2-Ol: A Comprehensive Overview

1-Amino-3-Ethoxy-2-Methylbutan-2-Ol (CAS No. 2228391-34-0) is a versatile organic compound with a unique structure that makes it highly relevant in various fields of chemistry and chemical engineering. This compound, often referred to as Amino Ethoxy Methyl Butanol, is characterized by its amino group, ethoxy group, and tertiary alcohol functionalities, which contribute to its diverse chemical reactivity and applications.

The molecular formula of 1-Amino-3-Ethoxy-2-Methylbutan-2-Ol is C₇H₁₅NO₂, and its molecular weight is approximately 145.19 g/mol. The compound exists as a colorless liquid with a faint characteristic odor. Its physical properties, such as melting point and boiling point, are critical in determining its suitability for various industrial and laboratory applications. Recent studies have highlighted the importance of understanding the thermodynamic stability of this compound, particularly in high-temperature environments, where it exhibits remarkable resilience due to its branched structure.

One of the most significant aspects of 1-Amino-3-Ethoxy-2-Methylbutan-2-Ol is its role in organic synthesis. The compound serves as an intermediate in the production of advanced materials, including polymers and pharmaceutical agents. Its ability to undergo nucleophilic substitution reactions has made it a valuable precursor in the synthesis of biologically active molecules. For instance, researchers have utilized this compound to develop novel drug delivery systems, where its amino group facilitates the attachment of therapeutic agents to biocompatible carriers.

The synthesis of 1-Amino-3-Ethoxy-2-Methylbutan-2-Ol involves a multi-step process that typically begins with the alkylation of an amino alcohol. Recent advancements in catalytic techniques have enabled chemists to optimize the reaction conditions, resulting in higher yields and improved purity. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient alternative to traditional methods.

In terms of applications, 1-Amino-3-Ethoxy-2-Methylbutan-2-Ol finds extensive use in the pharmaceutical industry as a building block for complex molecules. Its ability to form stable amides and esters makes it ideal for drug design, particularly in the development of anti-inflammatory and antiviral agents. Additionally, the compound has shown promise in agricultural chemistry, where it is being investigated as a potential herbicide due to its unique interaction with plant enzymes.

Recent research has also focused on the environmental impact of 1-Amino-3-Ethoxy-2-Methylbutan-2-Ol. Studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly alternative to traditional chemicals used in industrial processes. This property has garnered significant attention from sustainability-focused industries, which are increasingly prioritizing green chemistry principles.

In conclusion, 1-Amino-3-Ethoxy-2-Methylbutan